Cas no 502651-48-1 (5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid)
![5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid structure](https://ossimg.kuujia.com/scimg/503000/502651-48-1x500.png)
502651-48-1 structure
Product Name:5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid
CAS No:502651-48-1
MF:C12H11F3O3
MW:260.209154367447
CID:873895
Update Time:2026-04-29
5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid
- 5-OXO-5-(2-TRIFLUOROMETHYLPHENYL)VALERIC ACID
-
- Inchi： InChI=1S/C12H11F3O3/c13-12(14,15)9-5-2-1-4-8(9)10(16)6-3-7-11(17)18/h1-2,4-5H,3,6-7H2,(H,17,18)
- InChI Key： XNBUWWSMNRASBY-UHFFFAOYSA-N
- SMILES： C1=CC=C(C(=C1)C(=O)CCCC(=O)O)C(F)(F)F
Computed Properties
- Exact Mass: 260.06600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
Experimental Properties
- Density: 1.31
- Boiling Point: 390.497°C at 760 mmHg
- Flash Point: 189.966°C
- Refractive Index: 1.483
- PSA: 54.37000
- LogP: 3.14300
5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207329-2g |
5-oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207329-5g |
5-oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| Fluorochem | 207329-1g |
5-oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| A2B Chem LLC | AD20573-1g |
5-Oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AD20573-2g |
5-Oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AD20573-5g |
5-Oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651523-1g |
5-Oxo-5-(2-(trifluoromethyl)phenyl)pentanoic acid |
502651-48-1 | 98% | 1g |
￥6058.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651523-2g |
5-Oxo-5-(2-(trifluoromethyl)phenyl)pentanoic acid |
502651-48-1 | 98% | 2g |
￥8173.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651523-5g |
5-Oxo-5-(2-(trifluoromethyl)phenyl)pentanoic acid |
502651-48-1 | 98% | 5g |
￥21703.00 | 2024-05-11 | |
| Crysdot LLC | CD12067590-1g |
5-Oxo-5-(2-trifluoromethylphenyl)valeric acid |
502651-48-1 | 95+% | 1g |
$381 | 2024-07-24 |
5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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